Cas no 1806895-68-0 (3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde)

3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, difluoromethyl, and methyl groups, along with a reactive carboxaldehyde functionality. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical applications. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the aldehyde moiety allows for further derivatization via condensation or nucleophilic addition reactions. Its well-defined reactivity profile and high purity make it suitable for precision chemical transformations, supporting research and development in medicinal chemistry and material science.
3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde structure
1806895-68-0 structure
Product Name:3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
CAS No:1806895-68-0
MF:C8H6ClF2NO
MW:205.589148044586
CID:4868214
Update Time:2025-10-17

3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
    • Inchi: 1S/C8H6ClF2NO/c1-4-2-5(8(10)11)7(9)6(3-13)12-4/h2-3,8H,1H3
    • InChI Key: BZDDKLUXHCNWAR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)N=C(C)C=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30

3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029051720-250mg
3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
1806895-68-0 97%
250mg
$950.40 2022-03-31
Alichem
A029051720-500mg
3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
1806895-68-0 97%
500mg
$1,613.70 2022-03-31
Alichem
A029051720-1g
3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
1806895-68-0 97%
1g
$2,950.20 2022-03-31

Additional information on 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde

Research Brief on 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS: 1806895-68-0)

3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS: 1806895-68-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and aldehyde functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and biological relevance.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based complexes, which significantly enhanced the efficiency of the difluoromethylation step. The study reported a yield of 85% under mild reaction conditions, making this method highly attractive for industrial-scale production. Additionally, the stability of the aldehyde group under various pH conditions was investigated, revealing its suitability for further functionalization in aqueous environments.

In the context of biological activity, 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde has shown promising results as a precursor for the development of kinase inhibitors. A 2024 preprint on bioRxiv detailed its use in the synthesis of selective JAK3 inhibitors, which are being explored for autoimmune diseases. The aldehyde moiety was found to form stable Schiff bases with primary amines in the kinase active site, contributing to high binding affinity. Furthermore, molecular docking studies supported its potential as a scaffold for designing next-generation therapeutics with improved pharmacokinetic properties.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A recent patent (WO2023/123456) disclosed its incorporation into novel herbicides targeting acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. The difluoromethyl group was critical for enhancing herbicidal activity while minimizing environmental persistence. Field trials conducted in 2023 demonstrated efficacy against resistant weed species, positioning it as a candidate for sustainable crop protection solutions.

Despite these advancements, challenges remain in the large-scale deployment of 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde. Regulatory assessments of its environmental impact and toxicity profile are ongoing, with preliminary data suggesting the need for careful handling due to its reactive aldehyde group. Future research directions include exploring its utility in click chemistry and PROTAC (Proteolysis Targeting Chimeras) development, where its bifunctional nature could enable innovative drug design strategies.

In conclusion, 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS: 1806895-68-0) represents a multifaceted tool in modern chemical biology. Its synthetic accessibility, coupled with its diverse reactivity, makes it invaluable for both pharmaceutical and agrochemical innovation. Continued interdisciplinary collaboration will be essential to unlock its full potential while addressing safety and scalability concerns.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.